N1-(4-[(3,5-Dioxopiperazino)sulfonyl]phenyl)acetamide

Specification

• CAS No.: 175201-44-2
• Molecular Formula: C12H13N3O5S
• Molecular Weight: 311.32 g/mol
• IUPAC Name: N-[4-(3,5-dioxopiperazin-1-yl)sulfonylphenyl]acetamide
• Standard InChI: InChI=1S/C12H13N3O5S/c1-8(16)13-9-2-4-10(5-3-9)21(19,20)15-6-11(17)14-12(18)7-15/h2-5H,6-7H2,1H3,(H,13,16)(H,14,17,18)
• Standard InChI Key: NKVOKSUESQNYRJ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CC(=O)NC(=O)C2
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CC(=O)NC(=O)C2

Introduction

N1-(4-[(3,5-Dioxopiperazino)sulfonyl]phenyl)acetamide is a complex organic compound with the molecular formula C12H13N3O5S and a molecular weight of approximately 311.314 g/mol. This compound features a piperazine ring substituted with a sulfonyl group and an acetamide moiety, contributing to its unique chemical properties and potential biological activities.

Synthesis Techniques

The synthesis of N1-(4-[(3,5-Dioxopiperazino)sulfonyl]phenyl)acetamide typically involves multi-step organic synthesis techniques. These steps may vary based on specific laboratory conditions and available reagents.

Potential Applications

This compound has several potential applications due to its structural similarities with other biologically active compounds:

Comparable Compounds

Some comparable compounds include:

Compound Name	Key Features
N-(4-sulfamoylphenyl)acetamide	Contains a sulfonamide group; used as an antibiotic.
4-(3,5-Dioxo-piperazin-1-yl)-benzenesulfonamide	Similar piperazine structure; known for antibacterial properties.
N-(4-methylsulfonylphenyl)acetamide	Contains a methylsulfonyl group; used in anti-inflammatory research.

Biological Activities

Interaction studies are crucial for understanding how this compound interacts with biological systems. These studies assess safety and effectiveness in clinical settings by examining interactions at the molecular level.

Research Findings

Research findings indicate that N1-(4-[(3,5-Dioxopiperazino)sulfonyl]phenyl)acetamide shares structural similarities with several related compounds but stands out due to its specific combination of piperazine and sulfonamide functionalities along with promising biological activities that could lead to novel therapeutic applications.